(NE)-N-[2-methyl-1-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]propylidene]hydroxylamine

• IUPAC Name: (NE)-N-[2-methyl-1-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]propylidene]hydroxylamine
• InChI: InChI=1S/C18H20N2O5/c1-13(2)18(19-21)14-3-7-16(8-4-14)24-11-12-25-17-9-5-15(6-10-17)20(22)23/h3-10,13,21H,11-12H2,1-2H3/b19-18+
• InChI Key: UHPATALSERIGNI-VHEBQXMUSA-N
• Canonical SMILES: CC(C)C(=NO)C1=CC=C(C=C1)OCCOC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CC(C)/C(=N\O)/C1=CC=C(C=C1)OCCOC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

NE-N-[2-methyl-1-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]propylidene]hydroxylamine is a chemical compound that has been widely used in scientific research. It is also known as MitoNEET, which is a mitochondrial protein that is involved in the regulation of cellular metabolism. The compound has been studied for its potential therapeutic applications in various diseases, including diabetes, cancer, and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of NE-N-[2-methyl-1-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]propylidene]hydroxylamine is not fully understood. However, it is known to interact with MitoNEET, which is a mitochondrial protein that is involved in the regulation of cellular metabolism. The compound has been shown to increase the binding of MitoNEET to iron-sulfur clusters, which could be responsible for its antioxidant properties.
Biochemical and Physiological Effects:
NE-N-[2-methyl-1-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]propylidene]hydroxylamine has been shown to have several biochemical and physiological effects. It has been shown to increase insulin sensitivity and glucose metabolism, which could be beneficial in the treatment of diabetes. Additionally, the compound has been shown to have antioxidant properties and can protect cells from oxidative stress. NE-N-[2-methyl-1-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]propylidene]hydroxylamine has also been shown to have potential anti-cancer properties and can protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using NE-N-[2-methyl-1-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]propylidene]hydroxylamine in lab experiments is its potential therapeutic applications. The compound has been shown to have potential in the treatment of various diseases, including diabetes, cancer, and neurodegenerative disorders. Additionally, the compound has antioxidant properties and can protect cells from oxidative stress. One limitation of using NE-N-[2-methyl-1-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]propylidene]hydroxylamine in lab experiments is its high cost and limited availability.

Future Directions

There are several future directions for the study of NE-N-[2-methyl-1-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]propylidene]hydroxylamine. One direction is to further investigate its potential therapeutic applications in various diseases, including diabetes, cancer, and neurodegenerative disorders. Another direction is to study the compound's mechanism of action in more detail to better understand its biochemical and physiological effects. Additionally, future studies could focus on developing more cost-effective and efficient synthesis methods for NE-N-[2-methyl-1-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]propylidene]hydroxylamine.

Synthesis Methods

The synthesis of NE-N-[2-methyl-1-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]propylidene]hydroxylamine involves several steps. The starting material is 2-bromo-4-nitrophenol, which is reacted with 2-(2-ethoxyethoxy)ethylamine to form the corresponding amine. This amine is then reacted with 2-methyl-1-(4-bromophenyl)propan-1-one to form the ketone intermediate. The final step involves the reaction of the ketone intermediate with hydroxylamine hydrochloride to form the desired product.

Scientific Research Applications

NE-N-[2-methyl-1-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]propylidene]hydroxylamine has been extensively studied for its potential therapeutic applications. It has been shown to have antioxidant properties and can protect cells from oxidative stress. The compound has also been studied for its potential to improve insulin sensitivity and glucose metabolism, which could be beneficial in the treatment of diabetes. Additionally, NE-N-[2-methyl-1-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]propylidene]hydroxylamine has been studied for its potential anti-cancer properties and its ability to protect against neurodegenerative diseases.